Cas no 62644-14-8 (Thiourea, N-(3-fluorophenyl)-N'-methyl-)

Thiourea, N-(3-fluorophenyl)-N'-methyl- structure

62644-14-8 structure

Product Name:Thiourea, N-(3-fluorophenyl)-N'-methyl-

CAS No:62644-14-8

Molecular Formula:C₈H₉FN₂S

Molecular Weight:184.23386

CID:436658

PubChem ID:4337894

Thiourea, N-(3-fluorophenyl)-N'-methyl- Properties

Names and Identifiers

- Thiourea, N-(3-fluorophenyl)-N'-methyl-
- 1-(3-FLUOROPHENYL)-3-METHYL-2-THIOUREA
- 1-(3-fluorophenyl)-3-methylthiourea
- AKOS003355730
- 62644-14-8
- SCHEMBL5443637
- DTXSID00402065
- +Expand
- InChIKey： KBGFPBJKGWAOJR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9FN2S/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
- SMILES： CNC(=S)NC1=CC(=CC=C1)F

Computed Properties

Exact Mass: 184.04717
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 184.04704763g/mol
Heavy Atom Count: 12
Complexity: 163
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 56.2Å²

Experimental Properties

PSA: 24.06

Thiourea, N-(3-fluorophenyl)-N'-methyl- Related Literature

1. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
2. Mineralogical chemistry

J. Chem. Soc., Abstr., 1901,80, B247-B252
3. Understanding the role of inorganic carrier transport layer materials and interfaces in emerging perovskite solar cells

Vishesh Manjunath,Santosh Bimli,Rupesh S. Devan J. Mater. Chem. C, 2022,10, 15725-15780
4. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
5. ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface

N. Nambi Krishnan,Jong Hyun Jang,Hyoung-Juhn Kim,Suk-Woo Nam,Tae-Hoon Lim J. Mater. Chem., 2012,22, 14602-14607
6. Self-assembled c-oriented Ni(OH)2 films for enhanced electrocatalytic activity towards the urea oxidation reaction†

Xinwei Dong,Chen Peng,Xu Zhao,Tao Zhang,Yansheng Liu,Guoxiao Xu,Jin Zhou,Fei Guo,Zhiqiang Yu,Xiaobo Jia RSC Adv., 2023,13, 29625-29631
7. Stoichiometric reactions of methylparathion with a palladium aryl oxime metallacycle

Mieock Kim,François P. Gabbaï Dalton Trans., 2004, 3403-3407
8. Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
9. Wash-free non-spectroscopic optical immunoassay by controlling retroreflective microparticle movement in a microfluidic chip†

Ka Ram Kim,Hyeong Jin Chun,Kyung Won Lee,Kwan Young Jeong,Jae-Ho Kim,Hyun C. Yoon Lab Chip, 2019,19, 3931-3942
10. Back matter

J. Mater. Chem., 1992,2, P035-P038

62644-14-8 (Thiourea, N-(3-fluorophenyl)-N'-methyl-) Related Products

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